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Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of C.I.
Acid Yellow 200. Due to the limited availability of specific quantitative solubility data in public

literature, this document focuses on providing a detailed experimental protocol for determining

its solubility in various solvents. Additionally, a qualitative summary of expected solubility based

on the general properties of acid dyes is presented. This guide is intended to be a valuable

resource for researchers and scientists in designing and executing experiments involving C.I.
Acid Yellow 200.

Introduction to C.I. Acid Yellow 200
C.I. Acid Yellow 200 is a synthetic dye belonging to the acid dye class. These dyes are

typically water-soluble and are used for dyeing protein fibers such as wool and silk, as well as

synthetic fibers like nylon.[1][2][3][4] The solubility of acid dyes is a critical parameter that

influences their application in various fields, including textiles, inks, and potentially in

biomedical research. Understanding the solubility of C.I. Acid Yellow 200 in different solvents

is essential for its effective use and for the development of new applications.
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While specific quantitative data for C.I. Acid Yellow 200 is not readily available, the general

solubility characteristics of acid dyes can provide a qualitative understanding.[5] Acid dyes are

characterized by the presence of sulfonic acid groups, which makes them soluble in polar

solvents. The expected solubility of C.I. Acid Yellow 200 in a range of common solvents is

summarized in the table below. It is important to note that this is a generalized summary and

experimental verification is highly recommended.

Solvent Class Specific Solvents
Expected Qualitative

Solubility

Protic Solvents Water, Ethanol, Methanol Soluble to Highly Soluble

Aprotic Polar Solvents
Dimethylformamide (DMF),

Dimethyl Sulfoxide (DMSO)
Soluble

Ketones Acetone Moderately Soluble to Soluble

Esters Ethyl Acetate
Slightly Soluble to Sparingly

Soluble

Aromatic Hydrocarbons Toluene, Xylene
Insoluble to Very Slightly

Soluble

Aliphatic Hydrocarbons Hexane, Heptane Insoluble

Experimental Protocol for Quantitative Solubility
Determination
To obtain precise solubility data for C.I. Acid Yellow 200, a robust experimental protocol is

necessary. The following is a detailed methodology for the quantitative determination of its

solubility using the gravimetric method. This method is reliable and widely used for determining

the solubility of solid compounds in various solvents.

Objective
To determine the saturation solubility of C.I. Acid Yellow 200 in a specific solvent at a

controlled temperature.
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Materials and Equipment
C.I. Acid Yellow 200 (high purity)

Selected solvents (analytical grade)

Analytical balance (± 0.0001 g)

Thermostatic shaker or magnetic stirrer with hotplate

Temperature probe

Glass vials with screw caps

Volumetric flasks

Pipettes

Syringe filters (0.45 µm)

Drying oven

Desiccator

Procedure
Preparation of Saturated Solution:

Add an excess amount of C.I. Acid Yellow 200 to a series of glass vials.

Accurately pipette a known volume of the selected solvent into each vial.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium

solubility is reached.
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Sample Collection and Filtration:

After equilibration, allow the vials to stand undisturbed at the set temperature for at least 2

hours to allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately attach a 0.45 µm syringe filter to the syringe and dispense the clear,

saturated solution into a pre-weighed, clean, and dry volumetric flask.

Gravimetric Analysis:

Record the exact volume of the filtered saturated solution.

Place the volumetric flask in a drying oven at a temperature sufficient to evaporate the

solvent without degrading the dye. A vacuum oven is recommended for heat-sensitive

compounds.

Once all the solvent has evaporated, cool the flask to room temperature in a desiccator.

Weigh the flask containing the dried dye residue on an analytical balance.

Repeat the drying and weighing cycles until a constant weight is achieved.

Calculation of Solubility
The solubility (S) of C.I. Acid Yellow 200 is calculated using the following formula:

S (g/L) = (Mass of dried dye (g)) / (Volume of filtered solution (L))

Where:

Mass of dried dye = (Final constant weight of the flask with dye) - (Initial weight of the empty

flask)

Volume of filtered solution = The exact volume of the clear saturated solution collected.

Safety Precautions
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Always work in a well-ventilated area or a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Consult the Safety Data Sheet (SDS) for C.I. Acid Yellow 200 and the chosen solvents

before commencing the experiment.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental protocol for the gravimetric

determination of the solubility of C.I. Acid Yellow 200.
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1. Preparation of Saturated Solution

2. Sample Collection & Filtration

3. Gravimetric Analysis

4. Calculation

Add excess C.I. Acid Yellow 200 to vial

Add known volume of solvent

Seal vial

Equilibrate in thermostatic shaker

Allow undissolved solid to settle

Withdraw supernatant with syringe

Filter through 0.45 µm syringe filter

Collect filtrate in pre-weighed flask

Record volume of filtrate

Evaporate solvent in drying oven

Cool in desiccator

Weigh flask with dried dye

Repeat until constant weight

Calculate mass of dissolved dye

Calculate Solubility (g/L)

Click to download full resolution via product page

Caption: Experimental workflow for the gravimetric determination of solubility.
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Conclusion
While specific quantitative solubility data for C.I. Acid Yellow 200 remains elusive in readily

accessible literature, this technical guide provides a robust framework for its determination. The

outlined experimental protocol, based on the reliable gravimetric method, offers a clear path for

researchers to obtain precise and accurate solubility data in various solvents. The qualitative

solubility information serves as a useful starting point for experimental design. It is anticipated

that this guide will be a valuable asset for professionals working with C.I. Acid Yellow 200 in

diverse research and development contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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